Cas no 2229437-48-1 (2-(4-aminobut-1-en-2-yl)-4-fluorophenol)

• Product Name: 2-(4-aminobut-1-en-2-yl)-4-fluorophenol
• CAS No: 2229437-48-1
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6465744
• PubChem ID: 165615891
• Update Time: 2025-06-27

2-(4-aminobut-1-en-2-yl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobut-1-en-2-yl)-4-fluorophenol
• 2229437-48-1
• EN300-1824637

• Inchi： 1S/C10H12FNO/c1-7(4-5-12)9-6-8(11)2-3-10(9)13/h2-3,6,13H,1,4-5,12H2
• InChI Key： BHNNPRZJAHIFNB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(=C)CCN)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-aminobut-1-en-2-yl)-4-fluorophenol

Introduction to 2-(4-Aminobut-1-en-2-yl)-4-Fluorophenol (CAS No. 2229437-48-1)

2-(4-Aminobut-1-en-2-yl)-4-fluorophenol (CAS No. 2229437-48-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of new therapeutic agents. The compound's structure consists of a phenolic ring with a fluorine substituent at the 4-position and an aminoalkyl side chain, which imparts specific chemical and biological properties.

The synthesis of 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol involves several steps, including the preparation of the key intermediates and the final coupling reaction. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for further research and development. The use of transition-metal-catalyzed reactions and green chemistry principles has been particularly noteworthy in this context.

In terms of its physical and chemical properties, 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol exhibits a melting point of approximately 105°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous for certain pharmaceutical formulations. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

The biological activity of 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol has been a focal point of recent research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which helps to reduce inflammation and associated symptoms.

Beyond its anti-inflammatory effects, 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol has also demonstrated potential as an antiviral agent. Research conducted on viral models has indicated that the compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

In the realm of cancer research, 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The compound's selective cytotoxicity is thought to be mediated through the modulation of key signaling pathways involved in cell survival and proliferation.

The safety profile of 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol is another critical aspect that has been thoroughly investigated. Toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 2-(4-Aminobut-1-en-2-yl)-4-fluorophenol (CAS No. 2229437-48-1) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.